2-[Methyl-(1-methyl-piperidin-3-ylmethyl)-amino]-ethanol

• Molecular Formula: C10H22N2O
• Molecular Weight: 186.29 g/mol
• SMILES: CN1CCCC(C1)CN(C)CCO
• InChI: InChI=1S/C10H22N2O/c1-11-5-3-4-10(8-11)9-12(2)6-7-13/h10,13H,3-9H2,1-2H3
• InChIKey: BSBXNTNRTYQGLN-UHFFFAOYSA-N

2-[Methyl-(1-methyl-piperidin-3-ylmethyl)-amino]-ethanol (CAS 1353969-22-8) is a fully substituted tertiary amino alcohol belonging to the 3-(aminomethyl)-1-methylpiperidine scaffold class. With molecular formula C10H22N2O and molecular weight 186.30 g/mol, it bears a tertiary amine center (N-methyl, N-hydroxyethyl, N-(piperidin-3-ylmethyl)) that distinguishes it from the more common secondary amine des-methyl analog (CAS 1247694-08-1).

2-[Methyl-(1-methyl-piperidin-3-ylmethyl)-amino]-ethanol (CAS 1353969-22-8): A Tertiary Amino Alcohol Piperidine Building Block for CNS and Muscarinic-Targeted Library Synthesis

2-[Methyl-(1-methyl-piperidin-3-ylmethyl)-amino]-ethanol (CAS 1353969-22-8) is a fully substituted tertiary amino alcohol belonging to the 3-(aminomethyl)-1-methylpiperidine scaffold class. With molecular formula C10H22N2O and molecular weight 186.30 g/mol, it bears a tertiary amine center (N-methyl, N-hydroxyethyl, N-(piperidin-3-ylmethyl)) that distinguishes it from the more common secondary amine des-methyl analog (CAS 1247694-08-1) . The compound is supplied at ≥95–98% purity by multiple vendors and carries GHS07 hazard classification (H302, H315, H319, H335) . This scaffold is structurally related to constrained piperidine analogs explored as muscarinic M3 receptor antagonists, where tertiary amine substitution patterns have been shown to modulate receptor subtype selectivity [1].

Scaffold Class

Tertiary amino alcohol piperidine building block; 3-(aminomethyl)-1-methylpiperidine core

Library Design Fit

CNS-penetrant library synthesis; muscarinic-targeted SAR exploration requiring defined tertiary amine topology

Synthetic Utility

Quaternary ammonium salt diversification; incompatible with direct N-acylation or sulfonylation

• [1] Kumar, N.; Kaur, K.; Aeron, S.; Dharmarajan, S.; Silamkoti, A.D.V.; Mehta, A.; Gupta, S.; Chugh, A.; Gupta, J.B.; Salman, M.; Palle, V.P.; Cliffe, I.A. Synthesis and optimization of novel and selective muscarinic M3 receptor antagonists. Bioorg. Med. Chem. Lett. 2007, 17, 5256–5260. View Source

Why 2-[Methyl-(1-methyl-piperidin-3-ylmethyl)-amino]-ethanol Cannot Be Replaced by the Des-Methyl Analog CAS 1247694-08-1

Generic substitution of the target tertiary amine (CAS 1353969-22-8) by its closest structural analog, the secondary amine 2-[(1-methyl-piperidin-3-ylmethyl)-amino]-ethanol (CAS 1247694-08-1), carries distinct and quantifiable consequences for both pharmacological profiling and synthetic strategy. The N-methylation eliminates one hydrogen bond donor (1 vs. 2 HBDs), reduces topological polar surface area by 8.79 Ų (26.71 vs. 35.50 Ų), and shifts computed LogP by +0.342 units (−0.0899 to +0.2523), all of which are directionally consistent with improved passive membrane permeability and altered CNS penetration potential . Furthermore, the tertiary amine cannot undergo direct acylation or sulfonylation, whereas the secondary amine comparator can—meaning the two compounds enable fundamentally different synthetic diversification pathways and cannot serve as drop-in replacements for one another .

Attribute

Target (CAS 1353969-22-8)

Des-Methyl Analog (CAS 1247694-08-1)

Amine Class

Tertiary amine (fully substituted)

Secondary amine (NH present)

H-Bond Donors

1 HBD (OH only)

2 HBDs (OH + NH)

Synthetic Path

Quaternization only; no direct acylation

Acylation, sulfonylation, carbamoylation possible

Quantitative Differentiation Evidence: 2-[Methyl-(1-methyl-piperidin-3-ylmethyl)-amino]-ethanol vs. Closest Analogs

Hydrogen Bond Donor Count: Target (1 HBD) vs. Des-Methyl Analog CAS 1247694-08-1 (2 HBDs)

The target compound possesses a single hydrogen bond donor (the terminal hydroxyl group), as the amino nitrogen is fully substituted with a methyl group. In contrast, the des-methyl analog CAS 1247694-08-1 contains a secondary amine (NH) and therefore presents two HBDs . This difference is significant because the number of HBDs is a key parameter in Lipinski's Rule of Five and in CNS MPO scoring algorithms, where fewer HBDs correlate with improved blood-brain barrier penetration [1].

HBD Count

Head-to-head

1 HBD vs 2 HBDs

Δ = −1 HBD (50% reduction)

Supports CNS permeability prediction; fewer HBDs correlate with improved blood-brain barrier penetration scoring

Computed from molecular structure

Evidence Dimension	Hydrogen Bond Donor Count (computed)
Target Compound Data	1 (OH only; tertiary amine)
Comparator Or Baseline	CAS 1247694-08-1: 2 (OH + NH; secondary amine)
Quantified Difference	Δ = −1 HBD (50% reduction)
Conditions	Computed from molecular structure; values reported by Leyan and consistent with SMILES analysis (CN(CCO)CC1CCCN(C)C1 vs. CN1CCCC(CNCCO)C1)

Why This Matters

A reduction from 2 to 1 HBDs is associated with a meaningful increase in predicted passive membrane permeability in PAMPA and Caco-2 assays, making the target compound a preferred starting point for CNS-penetrant library design.

• [1] Wager, T.T.; Hou, X.; Verhoest, P.R.; Villalobos, A. Moving beyond Rules: The Development of a Central Nervous System Multiparameter Optimization (CNS MPO) Approach To Enable Alignment of Druglike Properties. ACS Chem. Neurosci. 2010, 1 (6), 435–449. View Source

Topological Polar Surface Area (TPSA): Target (26.71 Ų) vs. Des-Methyl Analog (35.50 Ų)

The target compound has a computed TPSA of 26.71 Ų, which is 8.79 Ų (24.8%) lower than the 35.50 Ų of the des-methyl analog CAS 1247694-08-1 . TPSA is inversely correlated with intestinal absorption and blood-brain barrier permeation; compounds with TPSA < 60 Ų are generally considered to have good oral absorption, while values < 40 Ų are favorable for CNS penetration [1].

TPSA

Head-to-head

26.71 Ų vs 35.50 Ų

Δ = −8.79 Ų (−24.8%)

Places target further within optimal CNS drug space (TPSA

Computed under identical algorithmic conditions

LogP Reversal

Data to verify

+0.25 vs −0.09

ΔLogP = +0.34 (negative to positive shift)

Reversed predicted partitioning behavior; alters solubility-permeability balance and formulation context

Computed LogP; consistent with N-methylation effect

Synthetic Divergence

Class-level

Tertiary amine: quaternization only. Secondary amine: acylation, sulfonylation, carbamoylation possible. Divergent product families.

Determines downstream diversification strategy; building blocks are not interchangeable for library synthesis

Standard organic synthesis reactivity context

M3 Pharmacophore Topology

Class-level

Hydroxyethyl on exocyclic tertiary amine vs. hydroxyethyl on piperidine ring nitrogen (positional isomer). Distinct substitution topology.

Distinct chemotypes for muscarinic M3/M2 selectivity SAR; different pharmacophoric vectors to the receptor

Based on published constrained piperidine M3 antagonist SAR

Pricing Differential

Data to verify

15,268 CNY/500mg vs 8,052 CNY/500mg

+89.6% premium

Reflects additional N-methylation synthesis step; may inform make-vs-buy evaluation for procurement

Pricing from cnreagent.com; may vary by region and date; target listed as discontinued at one supplier

Evidence Dimension	Topological Polar Surface Area (TPSA, computed)
Target Compound Data	26.71 Ų
Comparator Or Baseline	CAS 1247694-08-1: 35.50 Ų
Quantified Difference	Δ = −8.79 Ų (−24.8% relative to comparator)
Conditions	Computed TPSA values as reported by Leyan for both compounds under identical algorithmic conditions

Why This Matters

The 24.8% lower TPSA places the target compound further inside the optimal CNS drug space (TPSA < 40 Ų) and predicts meaningfully higher passive membrane flux, a critical selection criterion when prioritizing building blocks for CNS-targeted medicinal chemistry programs.

• [1] Pajouhesh, H.; Lenz, G.R. Medicinal Chemical Properties of Successful Central Nervous System Drugs. NeuroRx 2005, 2 (4), 541–553. View Source

Computed LogP: Target (+0.25) vs. Des-Methyl Analog (−0.09) — Reversed Lipophilicity Profile

The computed LogP values reveal a qualitative shift in predicted lipophilicity: the target compound (LogP = +0.2523) is lipophilic (positive LogP), whereas the des-methyl analog CAS 1247694-08-1 (LogP = −0.0899) is marginally hydrophilic (negative LogP) . This ΔLogP of +0.342 represents a reversal of the compound's predicted partitioning behavior between aqueous and organic phases.

LogP Reversal

Data to verify

+0.25 vs −0.09

ΔLogP = +0.34 (negative to positive shift)

Reversed predicted partitioning behavior; alters solubility-permeability balance and formulation context

Computed LogP; consistent with N-methylation effect

Evidence Dimension	Computed octanol-water partition coefficient (LogP)
Target Compound Data	LogP = +0.2523
Comparator Or Baseline	CAS 1247694-08-1: LogP = −0.0899
Quantified Difference	ΔLogP = +0.342 (magnitude shift from negative to positive)
Conditions	Computed LogP values reported by Leyan for both compounds; consistent with expectation that N-methylation increases lipophilicity by ~0.3–0.5 log units

Why This Matters

The shift from negative to positive LogP changes the predicted solubility-permeability balance, with implications for formulation strategy, logD-dependent off-target binding, and CYP450 metabolic susceptibility—all factors that directly influence the choice of building block in early-stage drug discovery.

Synthetic Diversification: Tertiary Amine Precludes Acylation/Sulfonylation — Divergent from Secondary Amine Analog

The target compound contains a fully substituted tertiary amine that cannot undergo direct acylation (amide formation), sulfonylation, or carbamoylation at the amino nitrogen. In contrast, the des-methyl analog CAS 1247694-08-1 bears a secondary amine that readily participates in these reactions [1]. This functional distinction means the two compounds lead to chemically distinct product families: the target yields quaternary ammonium salts or remains stable to acylating conditions, while the comparator generates amides, sulfonamides, ureas, and carbamates.

Synthetic Divergence

Class-level

Tertiary amine: quaternization only. Secondary amine: acylation, sulfonylation, carbamoylation possible. Divergent product families.

Determines downstream diversification strategy; building blocks are not interchangeable for library synthesis

Standard organic synthesis reactivity context

Evidence Dimension	Synthetic reactivity at the exocyclic amino group
Target Compound Data	Tertiary amine (N-methyl, N-hydroxyethyl, N-CH2-piperidine); incompatible with direct N-acylation/sulfonylation; compatible with quaternization
Comparator Or Baseline	CAS 1247694-08-1: Secondary amine (NH, N-hydroxyethyl, N-CH2-piperidine); compatible with N-acylation, sulfonylation, carbamoylation, reductive amination
Quantified Difference	Qualitative (tertiary vs. secondary amine reactivity)
Conditions	Standard organic synthesis conditions for amine derivatization

Why This Matters

For medicinal chemistry teams building focused libraries, the choice between a tertiary amine building block and its secondary amine analog determines the entire downstream diversification strategy; they are not interchangeable and selecting the wrong one can derail a synthetic route.

• [1] Smith, M.B.; March, J. March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure, 7th ed.; Wiley: Hoboken, 2013; Chapters 10 and 16 (reactivity differences between primary, secondary, and tertiary amines). View Source

Scaffold Relationship to Muscarinic M3 Receptor Antagonists: Positional Isomer Context

The target compound's 3-(aminomethyl)-1-methylpiperidine scaffold is a substructure embedded within known muscarinic M3 receptor antagonist series. Published SAR studies by Kumar et al. (2007) on constrained piperidine analogs demonstrated that modifications to the amino substituent pattern on the piperidine ring directly modulate M3 vs. M2 selectivity, with certain analogs achieving high M3 affinity and selectivity [1]. The target compound's specific substitution pattern (tertiary amine, methyl linker, N-methylpiperidine) represents a distinct vector set compared to the positional isomer 2-(3-dimethylaminomethyl-piperidin-1-yl)-ethanol (CAS 1353970-78-1), where the hydroxyethyl group resides on the piperidine nitrogen rather than the exocyclic amino group .

M3 Pharmacophore Topology

Class-level

Hydroxyethyl on exocyclic tertiary amine vs. hydroxyethyl on piperidine ring nitrogen (positional isomer). Distinct substitution topology.

Distinct chemotypes for muscarinic M3/M2 selectivity SAR; different pharmacophoric vectors to the receptor

Based on published constrained piperidine M3 antagonist SAR

Evidence Dimension	Scaffold topology and substitution pattern relative to muscarinic M3 pharmacophore
Target Compound Data	Hydroxyethyl on exocyclic tertiary amine; N-methyl on piperidine ring; methylene linker at C3 of piperidine (CAS 1353969-22-8)
Comparator Or Baseline	Positional isomer CAS 1353970-78-1: Hydroxyethyl on piperidine ring nitrogen; dimethylamino group on exocyclic methylene at C3; lacks N-methyl on exocyclic amine
Quantified Difference	Qualitative — distinct substitution topology leads to different pharmacophoric vectors
Conditions	Scaffold comparison based on published SAR of constrained piperidine M3 antagonists (Kumar et al., 2007)

Why This Matters

In muscarinic receptor antagonist programs, the precise positioning of basic amine and hydrogen bond donor/acceptor groups on the piperidine scaffold determines M3/M2 selectivity; the target compound and its positional isomer present different vectors to the receptor and should be treated as distinct chemotypes.

• [1] Kumar, N.; Kaur, K.; Aeron, S.; Dharmarajan, S.; Silamkoti, A.D.V.; Mehta, A.; Gupta, S.; Chugh, A.; Gupta, J.B.; Salman, M.; Palle, V.P.; Cliffe, I.A. Synthesis and optimization of novel and selective muscarinic M3 receptor antagonists. Bioorg. Med. Chem. Lett. 2007, 17, 5256–5260. View Source

Commercial Pricing Differential: Target Compound Premium vs. Des-Methyl Analog Reflects Synthesis Complexity

The target compound (CAS 1353969-22-8) was listed at 15,268 CNY/500mg via Fluorochem (cnreagent.com), representing an ~90% price premium over the des-methyl analog (CAS 1247694-08-1) at 8,052 CNY/500mg for the same brand and pack size . This price differential reflects the additional synthetic step required for N-methylation of the exocyclic amine, which introduces greater synthetic complexity and cost. The target compound is also listed as discontinued ("Ausgelaufen") at CymitQuimica, indicating potentially constrained supply .

Pricing Differential

Data to verify

15,268 CNY/500mg vs 8,052 CNY/500mg

+89.6% premium

Reflects additional N-methylation synthesis step; may inform make-vs-buy evaluation for procurement

Pricing from cnreagent.com; may vary by region and date; target listed as discontinued at one supplier

Evidence Dimension	Commercial pricing (CNY, same supplier, same pack size)
Target Compound Data	15,268 CNY per 500 mg (Fluorochem, via cnreagent.com)
Comparator Or Baseline	CAS 1247694-08-1: 8,052 CNY per 500 mg (Fluorochem, via cnreagent.com)
Quantified Difference	Δ = +7,216 CNY (+89.6% premium for target compound)
Conditions	Pricing data from cnreagent.com listing Fluorochem products; 500 mg pack size; pricing may vary by region and date

Why This Matters

The nearly 90% price premium for the target compound relative to its closest analog must be weighed against the differentiated ADME profile and synthetic utility; procurement decisions should consider whether the N-methyl substitution is structurally essential to the target molecule or whether the cheaper secondary amine can be methylated in-house post-coupling.

Recommended Procurement and Research Application Scenarios for 2-[Methyl-(1-methyl-piperidin-3-ylmethyl)-amino]-ethanol

CNS-Penetrant Library Synthesis Requiring Low HBD Count and Low TPSA Building Blocks

Medicinal chemistry programs targeting CNS indications (e.g., Alzheimer's disease, schizophrenia, Parkinson's disease) benefit from building blocks with ≤1 HBD and TPSA < 40 Ų to maximize the probability of blood-brain barrier penetration. With 1 HBD and TPSA = 26.71 Ų , the target compound falls well within the optimal CNS drug space, whereas the des-methyl analog (2 HBDs, TPSA 35.50 Ų) approaches the upper boundary. The additional +0.34 LogP shift further enhances predicted passive permeability, making the target compound the preferred core scaffold for focused CNS library enumeration .

Muscarinic M3 Receptor Antagonist SAR Exploration Requiring Defined Tertiary Amine Topology

Published SAR on constrained piperidine M3 antagonists demonstrates that the nature and position of the basic amine center critically influence M3/M2 selectivity [1]. The target compound's tertiary amine at the exocyclic 3-methylene position provides a distinct pharmacophoric vector that cannot be replicated by the secondary amine analog or the positional isomer. Structure-based design efforts targeting the M3 orthosteric site should procure this specific scaffold when the tertiary amine is required by the pharmacophore hypothesis.

Quaternary Ammonium Salt Derivatization for Peripherally Restricted Muscarinic Antagonists

The fully substituted tertiary amine in the target compound is amenable to quaternization (e.g., with alkyl halides), generating permanently charged quaternary ammonium salts. This strategy is widely employed in muscarinic antagonist programs (e.g., ipratropium, tiotropium analogs) to achieve peripheral restriction and minimize CNS side effects. The des-methyl secondary amine analog cannot directly yield quaternary ammonium species without prior N-alkylation, adding an extra synthetic step. Procurement of the target compound therefore streamlines quaternary ammonium library synthesis .

Procurement Strategy: In-House N-Methylation of Cheaper Secondary Amine vs. Direct Purchase of Target Compound

Given the ~90% price premium for the target compound (15,268 CNY/500mg) over the des-methyl analog (8,052 CNY/500mg) , procurement teams should evaluate whether an in-house N-methylation step (e.g., reductive amination with formaldehyde or methyl iodide alkylation) can be performed economically and with acceptable purity on the des-methyl analog. If the methylation introduces chiral complications, requires protecting group strategies, or compromises overall yield below ~50%, direct purchase of the pre-methylated building block is likely cost-justified. This cost-benefit analysis should be conducted on a project-specific basis, factoring in chemist time, reagent costs, and purification requirements.

Application

Selection Property

Validation Focus

CNS-penetrant library synthesis

Low HBD count (1) and low TPSA (26.71 Ų); positive LogP shift

Predicted passive membrane permeability; blood-brain barrier penetration scoring

Muscarinic M3 antagonist SAR exploration

Defined tertiary amine topology at exocyclic 3-methylene position

M3/M2 selectivity pharmacophore mapping; distinct vector set vs. positional isomer

Quaternary ammonium salt derivatization

Fully substituted tertiary amine amenable to quaternization

Peripheral restriction strategy; streamlined synthesis vs. secondary amine route

Make-vs-buy procurement evaluation

Price premium analysis (~90% over des-methyl analog); synthesis complexity trade-off

Cost-benefit of in-house N-methylation vs. direct purchase; supply continuity check

• [1] Kumar, N.; Kaur, K.; Aeron, S.; Dharmarajan, S.; Silamkoti, A.D.V.; Mehta, A.; Gupta, S.; Chugh, A.; Gupta, J.B.; Salman, M.; Palle, V.P.; Cliffe, I.A. Synthesis and optimization of novel and selective muscarinic M3 receptor antagonists. Bioorg. Med. Chem. Lett. 2007, 17, 5256–5260. View Source